Cas no 2172630-39-4 (tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate)

• Product Name: tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate
• CAS No: 2172630-39-4
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 6083355
• PubChem ID: 165783756
• Update Time: 2025-05-25

tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate
• EN300-1460810
• tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo[3.3.1]nonane-2-carboxylate
• 2172630-39-4

• Inchi： 1S/C17H27NO4/c1-5-21-15(19)11-13-7-6-12-8-9-18(14(13)10-12)16(20)22-17(2,3)4/h11-12,14H,5-10H2,1-4H3/b13-11-
• InChI Key： YUYBXGDYHGYXRX-QBFSEMIESA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CC/C(=C/C(=O)OCC)/C1C2)=O

Computed Properties

• Exact Mass: 309.19400834g/mol
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate

Professional Introduction to Compound with CAS No. 2172630-39-4 and Product Name: Tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate

The compound with the CAS number 2172630-39-4 and the product name Tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a bicyclo[3.3.1]nonane core, combined with functional groups such as tert-butyl, (8Z)-configuration, and (2-ethoxy-2-oxoethylidene), endows this molecule with distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the exploration of complex cyclic structures has led to the discovery of numerous bioactive compounds with therapeutic potential. The bicyclo[3.3.1]nonane scaffold, in particular, has been extensively studied for its ability to mimic natural products and exhibit diverse biological effects. This compound's structure suggests that it may interact with biological targets in novel ways, potentially leading to the development of new drugs or agrochemicals.

The tert-butyl group in the molecule contributes to its stability and lipophilicity, which are critical factors in drug design. This moiety is often employed in pharmaceuticals to enhance solubility and metabolic stability, making it an attractive feature for medicinal chemists. Additionally, the (8Z)-configuration indicates a specific geometric arrangement of double bonds, which can influence the compound's reactivity and binding affinity to biological receptors.

The (2-ethoxy-2-oxoethylidene) moiety is particularly intriguing from a chemical perspective. This group introduces both an ether linkage and a carbonyl functionality, which can participate in various hydrogen bonding interactions. Such interactions are crucial for the design of molecules that require precise binding to biological targets, such as enzymes or receptors. The presence of these functional groups may also contribute to the compound's ability to modulate biological pathways.

Recent studies in computational chemistry have highlighted the importance of molecular conformation in determining biological activity. The rigid structure of bicyclo[3.3.1]nonane provides a stable framework for further derivatization, allowing researchers to fine-tune the properties of the molecule for specific applications. For instance, modifications at the carbonyl position or the ethoxy group could lead to enhanced binding affinity or altered pharmacokinetic profiles.

One area where this compound shows promise is in the development of novel antimicrobial agents. The unique structural features of Tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate may enable it to interact with bacterial enzymes or cell wall components in ways that existing antibiotics do not. This could be particularly valuable in addressing rising concerns about antibiotic resistance, where new therapeutic strategies are urgently needed.

Another potential application lies in the field of agrochemicals. The lipophilic nature of this compound, combined with its structural complexity, suggests that it could serve as a precursor for pesticides or herbicides with improved efficacy and environmental safety profiles. By leveraging advanced synthetic methodologies, researchers may be able to develop derivatives that target specific pests while minimizing harm to non-target organisms.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired stereoselectivity and functional group arrangements.

As research continues to uncover new applications for this class of molecules, it is likely that compounds like Tert-butyl (8Z)-8-(2-ethoxy-2-oxoethylidene)-2-azabicyclo3.3.1nonane-2-carboxylate will play an increasingly important role in drug discovery and agricultural science. The combination of structural complexity and functional diversity makes this molecule a compelling subject for further investigation.

In conclusion, the compound with CAS number 2172630-39-4 offers a unique blend of structural features and chemical properties that make it a promising candidate for various applications in chemical biology and pharmaceutical research. Its potential as an antimicrobial agent, agrochemical precursor, or building block for more complex molecules underscores its significance in modern science.